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Compound of Interest

Compound Name: Lacto-N-difucohexaose II

CAS No.: 62258-12-2

Cat. No.: B164729

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lacto-N-difucohexaose II (LNDFH-II) is a neutral human milk oligosaccharide (HMO) that

plays a significant role in infant nutrition and gut health. As interest in HMOs for infant formula

and therapeutic applications grows, accurate and robust quantification methods are essential.

This application note provides a detailed protocol for the quantification of LNDFH-II using High-

Performance Liquid Chromatography (HPLC) with a focus on Hydrophilic Interaction Liquid

Chromatography (HILIC).

HILIC is a well-established method for the analysis of underivatized carbohydrates, offering

excellent separation of these highly polar molecules.[1][2] This method can be coupled with

various detectors, including Refractive Index (RI), Mass Spectrometry (MS), or fluorescence

detectors after derivatization. The protocol described here is based on established methods for

similar fucosylated oligosaccharides and can be adapted for various sample matrices.[1][3]
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The following table summarizes typical quantitative performance parameters that can be

expected when developing and validating an HPLC method for LNDFH-II, based on data from

similar fucosylated HMOs like 2'-fucosyllactose (2'-FL) and 3-fucosyllactose (3-FL).[1][3]

Parameter Expected Performance

Linearity (R²) > 0.999

Concentration Range 0.2 - 12 mg/mL

Recovery 88% - 112%

Limit of Detection (LOD) 0.1 - 0.6 mg/mL (matrix dependent)

Limit of Quantification (LOQ) 0.4 - 2.0 mg/mL (matrix dependent)
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Sample Preparation HPLC Analysis Data Analysis

Sample (e.g., Infant Formula) Dispersion & Extraction
Disperse in solvent

Centrifugation
Remove precipitates

Filtration (0.45 µm)
Clarify sample

Sample Injection HILIC Column Separation RI or MS Detection Chromatogram Generation Peak Integration Quantification
Against standard curve

Lacto-N-difucohexaose II

Gut Microbiota
(e.g., Bifidobacterium)

Prebiotic Effect

Metabolism

Short-Chain Fatty Acids
(e.g., Butyrate)

Production of

Improved Gut Health
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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